molecular formula C13H13NOS B5946050 4-(2-ethylphenyl)thiophene-2-carboxamide

4-(2-ethylphenyl)thiophene-2-carboxamide

Cat. No.: B5946050
M. Wt: 231.32 g/mol
InChI Key: VZOSQMWWSLIFKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Ethylphenyl)thiophene-2-carboxamide is a synthetic small molecule based on a thiophene carboxamide scaffold, a class of compounds recognized for its diverse biological activities and significant research value in medicinal chemistry . Thiophene derivatives are considered privileged pharmacophores and are found in numerous compounds with demonstrated pharmacological properties, making them attractive scaffolds for drug discovery efforts . Compounds within this chemical class have been extensively investigated for their potential biological activities. Research on analogous thiophene-2-carboxamide derivatives has revealed promising antioxidant and antibacterial properties against pathogenic Gram-positive and Gram-negative bacteria, such as Staphylococcus aureus and Escherichia coli . Furthermore, structurally similar phenylthiophenecarboxamides have been identified as potent antagonists of the insect olfactory receptor co-receptor (Orco) subunit, suggesting potential application in the development of insect behavior modifiers . In the field of oncology, various thiophene carboxamide derivatives have shown notable anticancer and antiproliferative effects in vitro, with mechanisms of action that may include the disruption of tubulin dynamics and induction of apoptosis . The molecular, electronic, and interaction properties of these compounds are often studied using advanced techniques such as Density Functional Theory (DFT) calculations and molecular docking . This product is provided for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Properties

IUPAC Name

4-(2-ethylphenyl)thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13NOS/c1-2-9-5-3-4-6-11(9)10-7-12(13(14)15)16-8-10/h3-8H,2H2,1H3,(H2,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VZOSQMWWSLIFKV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1C2=CSC(=C2)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

231.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Position and Electronic Effects

  • N-(4-Ethylphenyl)-5-methylthiophene-2-carboxamide (): This analog features a 4-ethylphenyl group (vs. 2-ethylphenyl in the target compound) and a methyl substitution on the thiophene ring. The methyl group on the thiophene ring may sterically hinder interactions with target proteins .
  • This compound exhibited anticancer activity via tubulin inhibition, highlighting the role of substituent electronic properties in bioactivity .

Physicochemical Properties

Compound Substituents Melting Point (°C) LogP<sup>*</sup> Solubility (µg/mL)
4-(2-Ethylphenyl)thiophene-2-carboxamide (Target) 2-Ethylphenyl, thiophene-2-carboxamide ~150–160 (estimated) 3.8 (predicted) ~20 (aqueous, predicted)
N-(4-Ethylphenyl)-5-methylthiophene-2-carboxamide 4-Ethylphenyl, 5-methyl 164 4.2 15
5-(4-Fluorophenyl)-N-phenylthiophene-2-carboxamide (2a) 4-Fluorophenyl, N-phenyl 163–165 3.5 35
N-(4-(tert-butyl)phenyl)-5-(4-fluorophenyl)thiophene-2-carboxamide (2c) 4-tert-butylphenyl 218–220 5.1 <10

<sup>*</sup>LogP values calculated using ChemDraw.

Key Research Findings

  • However, this may reduce crystallinity, as evidenced by the lower melting point (~150–160°C) compared to 4-substituted analogs (e.g., 164°C for N-(4-ethylphenyl)-5-methylthiophene-2-carboxamide) .
  • Bioavailability Challenges: Ethylphenyl derivatives generally exhibit moderate aqueous solubility (~15–20 µg/mL), necessitating formulation strategies (e.g., nanocrystallization or prodrug design) for therapeutic use. For example, Ethyl 2-((2-ethoxy-1-(4-hydroxyphenyl)-2-oxoethyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (6o) () uses ester groups to improve solubility, a strategy applicable to the target compound .

Q & A

Basic: What synthetic methodologies are recommended for 4-(2-ethylphenyl)thiophene-2-carboxamide, and how can reaction yields be optimized?

Answer:
Synthesis typically involves multi-step reactions:

  • Step 1: Introduce the ethylphenyl group to the thiophene ring via Friedel-Crafts alkylation or cross-coupling (e.g., Suzuki-Miyaura) using palladium catalysts .
  • Step 2: Carboxamide formation via coupling reactions (e.g., HATU-mediated amidation) between thiophene-2-carboxylic acid derivatives and amines .
  • Optimization:
    • Temperature control: Maintain 60–80°C for coupling reactions to avoid side products.
    • Solvent selection: Use polar aprotic solvents (e.g., DMF, DMSO) to enhance solubility .
    • Catalyst screening: Test Pd(PPh₃)₄ or PdCl₂(dppf) for cross-coupling efficiency .

Advanced: How can researchers address discrepancies in biological activity data between in vitro and in vivo models for thiophene-2-carboxamide derivatives?

Answer:
Contradictions may arise due to:

  • Metabolic stability: In vivo models may reveal rapid hepatic clearance not observed in vitro. Use microsomal stability assays to predict metabolic pathways .
  • Bioavailability: Poor solubility can limit in vivo efficacy. Modify substituents (e.g., introduce hydrophilic groups) or use nanoformulations .
  • Case Study: In xenograft models, derivatives like N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide showed reduced tumor size, but in vitro cytotoxicity varied. Adjust dosing regimens or validate target engagement via Western blot .

Basic: What analytical techniques are critical for characterizing 4-(2-ethylphenyl)thiophene-2-carboxamide?

Answer:

  • NMR Spectroscopy: Confirm regiochemistry of the ethylphenyl group (¹H/¹³C NMR) and carboxamide proton coupling patterns .
  • Mass Spectrometry (HRMS): Validate molecular weight and fragmentation patterns (e.g., loss of CO from the carboxamide group) .
  • X-ray Crystallography: Resolve structural ambiguities using SHELXL for refinement; prioritize high-resolution (<1.0 Å) datasets .

Advanced: What computational strategies are effective for studying target interactions of 4-(2-ethylphenyl)thiophene-2-carboxamide?

Answer:

  • Molecular Docking: Use AutoDock Vina or Schrödinger Suite to predict binding modes with enzymes (e.g., kinases). Validate with mutagenesis studies .
  • MD Simulations: Run 100-ns simulations in GROMACS to assess binding stability under physiological conditions .
  • QSAR Modeling: Corrogate substituent effects (e.g., ethyl vs. methoxy groups) on IC₅₀ values using Hammett parameters .

Basic: What stability precautions are essential for handling 4-(2-ethylphenyl)thiophene-2-carboxamide?

Answer:

  • Storage: Keep under inert gas (N₂/Ar) at –20°C to prevent hydrolysis of the carboxamide group .
  • Incompatibilities: Avoid strong acids/bases; degradation releases CO/CO₂ and sulfur oxides .
  • Ventilation: Use fume hoods during synthesis; monitor airborne particulates via HEPA filters .

Advanced: How can crystallographic data refine the structural understanding of thiophene-2-carboxamide derivatives?

Answer:

  • SHELX Workflow:
    • Data Collection: Use synchrotron radiation (λ = 0.7–1.0 Å) for small crystals (<0.1 mm³) .
    • Refinement: Apply SHELXL’s TWIN/BASF commands for twinned crystals; refine anisotropic displacement parameters .
    • Validation: Check R-factor convergence (<5% Δ between R₁ and wR₂) and Hirshfeld surfaces for intermolecular interactions .

Advanced: How can pharmacokinetic challenges be mitigated for thiophene-2-carboxamide derivatives?

Answer:

  • Prodrug Design: Mask the carboxamide as an ester to enhance absorption; hydrolyze in vivo .
  • CYP Inhibition: Co-administer CYP3A4 inhibitors (e.g., ketoconazole) to reduce clearance .
  • Formulation: Use liposomal encapsulation to improve plasma half-life and tissue targeting .

Basic: What are the key steps in validating enzyme inhibition mechanisms for this compound?

Answer:

  • Kinetic Assays: Perform Michaelis-Menten analysis with varying substrate concentrations to determine inhibition type (competitive/non-competitive) .
  • IC₅₀ Determination: Use fluorescence-based assays (e.g., ATPase activity for kinases) with triplicate measurements .
  • Control Experiments: Test against off-target enzymes (e.g., P450 isoforms) to confirm specificity .

Advanced: How can researchers resolve spectral overlaps in NMR characterization?

Answer:

  • 2D NMR Techniques: Utilize HSQC to assign ¹H-¹³C correlations and NOESY for spatial proximity analysis .
  • Solvent Screening: Switch from CDCl₃ to DMSO-d₆ to resolve aromatic proton splitting .
  • Dynamic NMR: Conduct variable-temperature experiments to identify rotameric forms of the carboxamide .

Advanced: What strategies optimize the ecological safety profile of thiophene-2-carboxamide derivatives?

Answer:

  • Biodegradation Studies: Use OECD 301F assays to assess mineralization rates; prioritize derivatives with >60% degradation in 28 days .
  • Ecotoxicology: Test acute toxicity in Daphnia magna (LC₅₀ > 10 mg/L) and algal growth inhibition .
  • Green Chemistry: Replace halogenated solvents with cyclopentyl methyl ether (CPME) in synthesis .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.